2,3-Dihydroxy-4-(trifluoromethyl)pyridine
Overview
Description
“2,3-Dihydroxy-4-(trifluoromethyl)pyridine” is a derivative of pyridine . It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, substituted with a trifluoromethyl group (-CF3) and two hydroxyl groups (-OH) .
Synthesis Analysis
The synthesis of “this compound” and its derivatives involves several steps. One common method involves the trifluoromethylation of 4-iodobenzene . Another method involves the direct chlorination and fluorination of 3-picoline, followed by aromatic nuclear chlorination of the pyridine ring .Molecular Structure Analysis
The molecule contains a pyridine ring, which is a six-membered ring with one nitrogen atom. It also has a trifluoromethyl group (-CF3) and two hydroxyl groups (-OH). The presence of these groups gives the molecule its unique physical and chemical properties .Chemical Reactions Analysis
The molecule is known to participate in various chemical reactions. For example, it can act as an antioxidant, scavenging free radicals . It can also undergo various transformations, such as the exchange between chlorine and fluorine atoms .Physical And Chemical Properties Analysis
The molecule’s physical and chemical properties are influenced by the presence of the fluorine atom and the pyridine structure. These properties make it superior for pest control when compared to traditional phenyl-containing insecticides .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-hydroxy-4-(trifluoromethyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F3NO2/c7-6(8,9)3-1-2-10-5(12)4(3)11/h1-2,11H,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FIVYTWKWSFJIIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=O)C(=C1C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![tert-butyl N-[3-oxo-2-(pyridin-3-ylmethyl)propyl]carbamate](/img/structure/B1408009.png)
